Cas no 565179-64-8 (2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl]-)

• Product Name: 2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl]-
• CAS No: 565179-64-8
• MF: C₁₇H₁₄Cl₂N₂OS
• MW: 365.276860713959
• CID: 5227367
• Update Time: 2026-03-07

2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl]-

• Inchi： 1S/C17H14Cl2N2OS/c1-22-16-5-3-2-4-11(16)9-20-17-21-15(10-23-17)13-7-6-12(18)8-14(13)19/h2-8,10H,9H2,1H3,(H,20,21)
• InChI Key： UVPVVAQZGIBUNW-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Cl)C=C2Cl)N=C1NCC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl]-

2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl]

The compound with CAS No. 565179-64-8, known as 2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl], is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a thiazole ring substituted with a 2,4-dichlorophenyl group and an N-[(2-methoxyphenyl)methyl] substituent. These substituents contribute to its stability, reactivity, and potential for use in pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery due to their ability to modulate various biological pathways. The 4-(2,4-dichlorophenyl) group in this compound is known to enhance its lipophilicity, making it more suitable for crossing biological membranes. This property is particularly valuable in the development of drugs targeting intracellular pathogens or chronic diseases. Additionally, the N-[(2-methoxyphenyl)methyl] substituent introduces steric hindrance and electronic effects that can influence the compound's binding affinity to specific receptors or enzymes.

One of the most promising applications of 2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl] lies in its potential as an anti-inflammatory agent. Researchers have reported that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a strong candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to traditional NSAIDs like aspirin or ibuprofen.

In the field of agrochemistry, this compound has shown remarkable activity as a fungicide. Its ability to inhibit fungal growth without harming plant cells has made it a subject of interest for sustainable agriculture practices. Recent studies have demonstrated its efficacy against common crop pathogens such as *Fusarium graminearum* and *Alternaria alternata*. Furthermore, its selective toxicity ensures minimal impact on beneficial soil microorganisms, aligning with global efforts to promote eco-friendly agricultural solutions.

The synthesis of 2-Thiazolamine, 4-(2,4-dichlorophenyl)-N-[(2-methoxyphenyl)methyl] involves a multi-step process that combines principles from organic chemistry and catalysis. The key steps include the formation of the thiazole ring through a condensation reaction between an amine and a ketone or aldehyde derivative. Subsequent substitution reactions introduce the dichlorophenyl and methoxyphenyl groups at specific positions on the ring. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

From a structural standpoint, the compound's molecular weight is approximately 393 g/mol, with a molecular formula of C16H13Cl2NOS. Its physical properties include a melting point of around 150°C and a boiling point exceeding 300°C under standard conditions. These characteristics make it suitable for formulation into various dosage forms, including tablets, capsules, and topical preparations.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of this compound using molecular docking studies and quantitative structure-property relationship (QSPR) models. These studies suggest that 2-Thiazolamine has favorable absorption profiles in humans and animals, with moderate clearance rates that ensure prolonged therapeutic effects.

In conclusion, CAS No. 565179-64-8 represents a versatile compound with immense potential across multiple industries. Its unique chemical structure, combined with cutting-edge research findings, positions it as a valuable asset in drug development and agricultural innovation. As ongoing studies continue to uncover new applications for this compound, its role in advancing modern medicine and sustainable farming practices is expected to grow significantly.